Cas no 2757084-33-4 ((S)-4-(tert-Butyl)-2-((R)-2-(diphenylphosphanyl)-1,2,3,4-tetrahydroisoquinolin-3-yl)-4,5-dihydrooxazole)

• Product Name: (S)-4-(tert-Butyl)-2-((R)-2-(diphenylphosphanyl)-1,2,3,4-tetrahydroisoquinolin-3-yl)-4,5-dihydrooxazole
• CAS No: 2757084-33-4
• MF: C₂₈H₃₁N₂OP
• MW: 442.532307863235
• CID: 6788307
• PubChem ID: 170898516
• Update Time: 2026-03-12

(S)-4-(tert-Butyl)-2-((R)-2-(diphenylphosphanyl)-1,2,3,4-tetrahydroisoquinolin-3-yl)-4,5-dihydrooxazole Chemical and Physical Properties

Names and Identifiers

• 2757084-33-4
• (S)-4-(tert-Butyl)-2-((R)-2-(diphenylphosphanyl)-1,2,3,4-tetrahydroisoquinolin-3-yl)-4,5-dihydrooxazole

• Inchi： 1S/C28H31N2OP/c1-28(2,3)26-20-31-27(29-26)25-18-21-12-10-11-13-22(21)19-30(25)32(23-14-6-4-7-15-23)24-16-8-5-9-17-24/h4-17,25-26H,18-20H2,1-3H3/t25-,26-/m1/s1
• InChI Key： LHKWIACVTWYENH-CLJLJLNGSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)N1CC2C=CC=CC=2C[C@@H]1C1=N[C@H](CO1)C(C)(C)C

Computed Properties

• Exact Mass: 442.21740061g/mol
• Monoisotopic Mass: 442.21740061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 24.8Ų